3-amino-N-(propan-2-yl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide
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Description
3-amino-N-(propan-2-yl)-6-(thiophen-2-yl)-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide is a useful research compound. Its molecular formula is C16H14F3N3OS2 and its molecular weight is 385.42. The purity is usually 95%.
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Scientific Research Applications
Antiproliferative Activity and Enzyme Inhibition
Studies have identified the antiproliferative properties of 2-arylcarboxamide-thieno[2,3-b]pyridines against specific enzymes like phospholipase C. Modifications to the compound's structure, particularly at the 3-amino and 2-aryl carboxamide functionalities, drastically affect its activity. This highlights the compound's potential in cancer research, specifically in designing inhibitors targeting enzyme activities within cancer cells (van Rensburg et al., 2017).
Synthetic Approaches to Heterocyclic Derivatives
The compound serves as a versatile synthon for developing various heterocyclic derivatives, including thieno[3,2-d]pyrimidines and thieno[3,4-b]pyridines. These derivatives have applications ranging from antimicrobial agents to potential cancer therapeutics, underscoring the compound's utility in medicinal chemistry and drug development (El-Meligie et al., 2020).
Molecular Docking and Computational Studies
Further research includes computational studies and molecular docking to understand the interaction of thienopyridine derivatives with biological targets. This approach is crucial for rational drug design, allowing scientists to predict how modifications to the compound might enhance or reduce its efficacy in binding to specific enzymes or receptors (Jayarajan et al., 2019).
Novel Synthetic Routes and Chemical Reactivity
Exploratory synthesis research has led to the development of new synthetic routes for creating thienopyridine and thienopyrimidine derivatives, providing insights into the compound's chemical reactivity and potential for generating novel pharmacophores. Such studies are foundational for the discovery of new therapeutic agents with improved pharmacokinetic and pharmacodynamic profiles (Bakhite et al., 2005).
Properties
IUPAC Name |
3-amino-N-propan-2-yl-6-thiophen-2-yl-4-(trifluoromethyl)thieno[2,3-b]pyridine-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14F3N3OS2/c1-7(2)21-14(23)13-12(20)11-8(16(17,18)19)6-9(22-15(11)25-13)10-4-3-5-24-10/h3-7H,20H2,1-2H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPKZNIKRGQKWMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)C1=C(C2=C(S1)N=C(C=C2C(F)(F)F)C3=CC=CS3)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14F3N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.